Cas no 2248320-42-3 (1,3-Dioxoisoindolin-2-YL 3-methylcyclobutane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL 3-methylcyclobutane-1-carboxylate
• CAS No: 2248320-42-3
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 5854482
• PubChem ID: 162341548
• Update Time: 2025-11-01

1,3-Dioxoisoindolin-2-YL 3-methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOISOINDOLIN-2-YL 3-METHYLCYCLOBUTANE-1-CARBOXYLATE
• EN300-6513250
• 2248320-42-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylcyclobutane-1-carboxylate
• AT20817
• 1,3-Dioxoisoindolin-2-YL 3-methylcyclobutane-1-carboxylate

• Inchi： 1S/C14H13NO4/c1-8-6-9(7-8)14(18)19-15-12(16)10-4-2-3-5-11(10)13(15)17/h2-5,8-9H,6-7H2,1H3
• InChI Key： GSVRGGGAVFRKFN-UHFFFAOYSA-N
• SMILES： O(C(C1CC(C)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 259.08445790g/mol
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL 3-methylcyclobutane-1-carboxylate

Introduction to 1,3-Dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate (CAS No. 2248320-42-3)

1,3-Dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2248320-42-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a dioxoisoindoline moiety linked to a methylcyclobutane unit through a carboxylate bridge. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of intense research for potential applications in drug discovery and molecular medicine.

The dioxoisoindoline core of this molecule is a key structural feature that contributes to its reactivity and interaction with biological targets. Isoindoline derivatives are well-documented for their role in various pharmacological contexts, often serving as scaffolds for bioactive molecules. The presence of two oxygen atoms in the dioxo group enhances the electrophilicity of the ring system, facilitating nucleophilic additions and transformations that are pivotal in synthetic chemistry. This characteristic makes 1,3-dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate a valuable intermediate in the synthesis of more complex pharmacophores.

The methylcyclobutane moiety appended to the dioxoisoindoline backbone introduces rigidity and steric bulk to the molecule. This structural feature can influence both the conformational dynamics and the binding affinity of the compound towards biological receptors. In drug design, such structural elements are often strategically incorporated to optimize pharmacokinetic properties, including solubility, metabolic stability, and target specificity. The carboxylate linkage between these two distinct moieties not only provides a stable connection but also offers potential sites for further functionalization or derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 1,3-dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate with various biological targets. Studies suggest that this compound exhibits promising binding affinities with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational analyses indicate that it may interact with proteins implicated in inflammation and oxidative stress responses. These findings align with the growing interest in developing small-molecule modulators that can modulate such pathways for therapeutic benefits.

The synthesis of 1,3-dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate represents a testament to the progress in organic synthesis methodologies. The construction of the dioxoisoindoline ring system requires multi-step reactions involving cyclization and oxidation processes. The introduction of the methylcyclobutane unit further complicates the synthetic route but also enhances the molecular complexity, which is often desirable in drug candidates. Researchers have employed advanced techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis to achieve high yields and enantiopurity, underscoring the compound's synthetic elegance.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes associated with metabolic disorders. Additionally, its structural motif suggests possible interactions with DNA or RNA-binding proteins, which could have implications in oncology or neurodegenerative diseases. While these findings are preliminary, they highlight the need for further investigation into its biological activities and mechanisms of action.

The development of novel drug candidates relies heavily on access to high-quality starting materials and intermediates like 1,3-dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate. Its availability through established chemical supply channels is crucial for researchers engaged in medicinal chemistry programs. As synthetic methodologies continue to evolve, it is expected that more efficient routes will be developed, reducing costs and improving scalability for industrial applications.

The role of dioxoisoindoline derivatives in medicinal chemistry extends beyond their use as standalone entities; they often serve as building blocks for larger libraries of compounds designed through structure-based drug design or fragment-based approaches. The unique electronic properties conferred by the dioxo group allow for fine-tuning of binding interactions through hydrogen bonding or electrostatic interactions with biological targets. This versatility makes compounds like 1,3-dioxoisoindolin-2-yl 3-methylcyclobutane-1-carboxylate indispensable tools in modern drug discovery pipelines.

Future research directions may explore derivatization strategies aimed at enhancing specific pharmacological profiles or improving physicochemical properties such as bioavailability or tissue distribution. Techniques like combinatorial chemistry or library synthesis could accelerate the identification of optimized analogs with improved therapeutic potential. Moreover, advances in green chemistry principles may guide sustainable synthetic routes that minimize waste and energy consumption without compromising yield or purity.

The integration of machine learning models into drug discovery workflows has also shown promise for predicting biological activities and optimizing molecular structures. By leveraging large datasets containing known bioactive compounds along with their experimental outcomes, 1,3-dioxoisoindolin -2 - yl 3 -methyl cyclobut ane -1 -carboxy late could be positioned at the forefront of these computational efforts; enabling rapid screening and prioritization within virtual libraries designed for high-throughput experimentation.

In conclusion, 1,3-diox o iso ind olin -2 - yl 3 -methyl cyc lobutan e -1 -car boxy late (CAS No .2248320 -42 -3) stands as an exemplar o f how intricate molecular architectures can be harnessed f or pharmaceutical applications . Its unique structural features , coupled w ith preliminary evidence o f promising b iological interactions , make it a compelling subject f or further exploration . As research progresses , it is anticipated t hat this compoun d will contribute significantly t o our understanding o f disease mechanisms as well as t o t he development o f novel therapeutic strategies .